Cas no 885-40-5 (Harmicine)

• Product Name: Harmicine
• CAS No: 885-40-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 629362
• PubChem ID: 372331
• Update Time: 2025-04-19

Harmicine Chemical and Physical Properties

Names and Identifiers

• 1H-Indolizino[8,7-b]indole, 2,3,5,6,11,11b-hexahydro-
• Harmicine
• (+/-)-HarMicine
• 2,3,5,6,11,11b-Hexahydro-1H-indolizino[8,7-b]indole
• 1,2,5,6,11,11b-hexahydro-3H-indolo<3,2-g>indolizine
• 1,2,5,6,7,11,11b-hexahydro-3H-indolo<3,2-g>indolizine
• NSC-647389
• NSC647389
• LXJWBHIVLXMHDZ-UHFFFAOYSA-N
• NCI60_016446
• 885-40-5
• DTXSID80327348
• CHEMBL1831028
• 2,3,5,6,11,11b-Hexahydro-1H-indolizino[8,7-b]-indole
• BDBM50419177
• FT-0669106
• 2,3,5,6,11,11b-Hexahydro-1H-indolizino[7,8-b]indol
• SCHEMBL2887057
• AM-814/41094501

• Inchi： 1S/C14H16N2/c1-2-5-12-10(4-1)11-7-9-16-8-3-6-13(16)14(11)15-12/h1-2,4-5,13,15H,3,6-9H2
• InChI Key： LXJWBHIVLXMHDZ-UHFFFAOYSA-N
• SMILES： N12CCC3C4C=CC=CC=4NC=3C1CCC2

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03000
• LogP: 2.79880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines